methyl 2-(morpholin-3-ylidene)acetate
Overview
Description
Methyl 2-(morpholin-3-ylidene)acetate, also known as MOMA, is an organic compound used in various scientific research applications. It is a versatile reagent that has been used in a wide range of laboratory experiments, including those involving organic synthesis, biochemical and physiological research, and drug discovery. MOMA has been studied extensively and has been found to be a valuable tool for scientists in a variety of fields.
Scientific Research Applications
Methyl 2-(morpholin-3-ylidene)acetate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in biochemical and physiological research, and as a tool for drug discovery. In organic synthesis, this compound can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. In biochemical and physiological research, this compound can be used to study the structure and function of proteins and enzymes. In drug discovery, this compound can be used to identify and study novel drug targets.
Mechanism of Action
Methyl 2-(morpholin-3-ylidene)acetate acts as a nucleophile, attacking electrophilic carbon atoms in organic substrates. This allows it to act as a catalyst in a variety of organic reactions. This compound can also act as a proton acceptor, allowing it to facilitate proton transfer reactions.
Biochemical and Physiological Effects
This compound has been used to study the structure and function of proteins and enzymes. It has been used to study the effects of drugs on the body, as well as the effects of environmental pollutants. This compound has also been used to study the effects of hormones and other signaling molecules on cells.
Advantages and Limitations for Lab Experiments
Methyl 2-(morpholin-3-ylidene)acetate has several advantages for laboratory experiments. It is a stable reagent that can be stored for long periods of time. It is also a versatile reagent that can be used in a variety of organic synthesis, biochemical and physiological research, and drug discovery experiments. The major limitation of this compound is that it is a toxic compound, and should be handled with caution.
Future Directions
The future of methyl 2-(morpholin-3-ylidene)acetate research is promising. It has potential applications in the development of novel drugs, the study of environmental pollutants, and the understanding of biochemical and physiological processes. It could also be used to develop new methods of organic synthesis and to study the structure and function of proteins and enzymes. Additionally, this compound could be used to study the effects of hormones and other signaling molecules on cells. Finally, this compound could be used to develop new catalysts for organic reactions.
Synthesis Methods
Methyl 2-(morpholin-3-ylidene)acetate can be synthesized from the reaction of 2-chloro-3-methylmorpholine and acetic anhydride in the presence of a base such as sodium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen, and the product is isolated by distillation. The yield of this compound from this reaction is typically high, and the product is stable and can be stored for long periods of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-(morpholin-3-ylidene)acetate can be achieved through a one-pot reaction of morpholine, ethyl bromoacetate, and sodium hydride in the presence of a catalytic amount of tetrabutylammonium iodide.", "Starting Materials": [ "Morpholine", "Ethyl bromoacetate", "Sodium hydride", "Tetrabutylammonium iodide" ], "Reaction": [ "Add sodium hydride to a solution of morpholine in dry THF at 0°C and stir for 30 minutes.", "Add ethyl bromoacetate dropwise to the reaction mixture and stir for 2 hours at room temperature.", "Add a catalytic amount of tetrabutylammonium iodide to the reaction mixture and stir for an additional 2 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, methyl 2-(morpholin-3-ylidene)acetate." ] } | |
CAS RN |
2101717-27-3 |
Molecular Formula |
C7H11NO3 |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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